Cas no 1805614-11-2 (2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-methanol)

• Product Name: 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-methanol
• CAS No: 1805614-11-2
• MF: C₈H₈BrF₂NO₂
• MW: 268.055428504944
• CID: 4889798
• Update Time: 2025-10-30

2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-methanol Chemical and Physical Properties

Names and Identifiers

• 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-methanol

• Inchi： 1S/C8H8BrF2NO2/c9-2-5-7(14)1-4(8(10)11)6(3-13)12-5/h1,8,13-14H,2-3H2
• InChI Key： CQOIBWVONDAQMG-UHFFFAOYSA-N
• SMILES： BrCC1=C(C=C(C(F)F)C(CO)=N1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 185
• XLogP3: 0.9
• Topological Polar Surface Area: 53.4

Additional information on 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-methanol

Introduction to 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-methanol (CAS No. 1805614-11-2) and Its Applications in Modern Chemical Biology

The compound 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-methanol, identified by the CAS number 1805614-11-2, represents a significant advancement in the realm of chemical biology and pharmaceutical research. This heterocyclic molecule, featuring a pyridine core with functional groups such as a bromomethyl substituent, a difluoromethyl group, and a hydroxymethyl moiety, exhibits remarkable potential for the development of novel therapeutic agents. The strategic arrangement of these substituents not only enhances its reactivity but also opens up diverse avenues for synthetic modifications, making it a valuable scaffold in drug discovery.

Recent studies have highlighted the importance of pyridine derivatives in medicinal chemistry due to their broad spectrum of biological activities. Among these, compounds with bromomethyl and difluoromethyl groups have garnered particular attention. The bromomethyl group serves as an excellent electrophile, facilitating nucleophilic substitution reactions that are pivotal in constructing complex molecular architectures. Meanwhile, the difluoromethyl group, known for its ability to modulate metabolic stability and binding affinity, has been extensively explored in the design of bioactive molecules. The presence of a hydroxypyridine moiety further enriches the compound's chemical space, enabling interactions with various biological targets.

In the context of contemporary pharmaceutical research, this compound has emerged as a promising intermediate for synthesizing small-molecule inhibitors targeting key enzymes and receptors involved in critical biological pathways. For instance, its structural features align well with those of kinase inhibitors, which play a crucial role in treating cancers and inflammatory diseases. The bromomethyl functionality allows for facile coupling with nucleophiles such as amines or thiols, enabling the rapid assembly of pharmacophores that can modulate enzyme activity. Additionally, the electron-withdrawing nature of the difluoromethyl group can enhance binding interactions by increasing lipophilicity and reducing metabolic susceptibility.

One notable application of 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-methanol is in the development of antiviral agents. The pyridine core is a common structural motif in many antiviral drugs due to its ability to interact with viral proteases and polymerases. By incorporating functional groups like bromomethyl and difluoromethyl, researchers can fine-tune the compound's properties to improve its efficacy against viral infections. Recent studies have demonstrated that derivatives of this compound exhibit inhibitory effects on certain viral enzymes, suggesting their potential as lead compounds for antiviral therapies.

The synthesis of this compound involves multi-step organic transformations that highlight its synthetic versatility. The introduction of the bromomethyl group typically requires halogenation techniques followed by protection-deprotection strategies to ensure regioselectivity. The difluoromethyl group can be incorporated via metal-catalyzed cross-coupling reactions or direct fluorination methods, depending on the synthetic route chosen. The hydroxymethyl functionality can be introduced through reduction or hydroxylation reactions, providing multiple pathways to access this versatile intermediate. These synthetic strategies underscore the compound's adaptability for further derivatization into more complex pharmacological entities.

From a computational chemistry perspective, virtual screening and molecular docking studies have been instrumental in evaluating the binding potential of 2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-methanol to biological targets. These studies have revealed that its structural features allow it to interact with pockets on enzymes such as kinases and proteases, which are overexpressed in various diseases. The presence of both electrophilic and nucleophilic centers makes it an ideal candidate for designing molecules that can selectively modulate enzyme activity without off-target effects. Such insights have guided medicinal chemists in optimizing its structure for improved potency and selectivity.

The growing interest in fluorinated compounds has also spurred investigations into the metabolic fate of molecules containing difluoromethyl groups. Understanding how these groups influence drug metabolism is crucial for developing drugs with prolonged half-lives and reduced toxicity. Preliminary data suggest that compounds like this one undergo biotransformation through pathways involving cytochrome P450 enzymes, which are responsible for metabolizing many pharmaceuticals. By carefully designing derivatives with optimized fluorinated moieties, researchers can modulate metabolic stability while maintaining biological activity.

In conclusion,2-(Bromomethyl)-5-(difluoromethyl)-3-hydroxypyridine-6-methanol (CAS No. 1805614-11-2) represents a cutting-edge scaffold with immense potential in drug discovery and development. Its unique combination of functional groups enables diverse synthetic possibilities and promising biological activities across multiple therapeutic areas. As research continues to uncover new applications for this compound, it is poised to play a pivotal role in shaping the future of chemical biology and pharmaceutical innovation.